Cas no 544659-54-3 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide
• CAS No: 544659-54-3
• MF: C₂₅H₁₉N₅O₃S₂
• MW: 501.580062150955
• CID: 6545714
• Update Time: 2025-10-31

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide
• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-2-thiophen-2-ylquinoline-4-carboxamide

• Inchi： 1S/C25H19N5O3S2/c1-16-12-13-26-25(27-16)30-35(32,33)18-10-8-17(9-11-18)28-24(31)20-15-22(23-7-4-14-34-23)29-21-6-3-2-5-19(20)21/h2-15H,1H3,(H,28,31)(H,26,27,30)
• InChI Key： OGWXHSSLVZOSRC-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(C(NC2=CC=C(S(NC3=NC=CC(C)=N3)(=O)=O)C=C2)=O)C=C1C1SC=CC=1

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide

N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide: A Comprehensive Overview

N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide (CAS No. 544659-54-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a derivative of quinoline and sulfonamide, and it exhibits a unique structure that confers it with a range of biological activities.

The molecular structure of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide is characterized by the presence of a quinoline ring, a thiophene ring, and a sulfonamide group. These structural features contribute to its pharmacological properties, making it a promising candidate for various therapeutic applications. The quinoline ring is known for its ability to interact with DNA and proteins, while the thiophene ring adds aromaticity and stability to the molecule. The sulfonamide group, on the other hand, is a common functional group in many drugs and is known for its antimicrobial and anti-inflammatory properties.

Recent studies have focused on the potential of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide as an anticancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival. Specifically, the compound has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anticancer properties, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide has also shown promise in the treatment of inflammatory diseases. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide have also been extensively studied. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which makes it suitable for further development as an oral medication. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

The synthetic route for preparing N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide involves several steps, including the formation of the quinoline ring, the introduction of the thiophene moiety, and the attachment of the sulfonamide group. The synthesis can be optimized to achieve high yields and purity, making it feasible for large-scale production. This synthetic flexibility allows researchers to explore structural modifications to enhance the compound's potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-yl)quinoline-4-carboxamide in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at doses up to 100 mg/kg. These findings have paved the way for phase II trials, which will focus on assessing the compound's therapeutic potential in specific patient populations.

In conclusion, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-2-(thiophen-2-y l)quinoline - 4 - carbox amide strong > (CAS No . 5 4 4 6 5 9 - 5 4 - 3 ) i s a n o t a b l e c o m p o u n d w i t h m u l t i p l e p h a r m a c o l o g i c a l p r o p e r t i e s . I t s u n i q u e s t r u c t u r e , c o m b i n e d w i t h i t s p o t e n t i n h i b i t o r y e f f e c t s o n c a n c e r c e l l p r o l i f e r a t i o n a n d i n f l a m m a t o r y r e s p o n s e s , m a k e s i t a v a l u a b l e c a n d i d a t e f o r f u r t h e r d e v e l o p m e n t . A s r e s e a r c h c o n t i n u e s , w e c a n h o p e f u l l y w i t n e s s t h e f u l f i l m e n t o f i t s p o t e n t i a l b y b r i n g i n g t h i s c o m p o u n d f r o m b e n c h t o b e d s i d e . p >